3-[(2,3,5,6-Tetrafluoropyridin-4-yl)oxy]phenol

• Molecular Formula: C11H5F4NO2
• Molecular Weight: 259.16 g/mol
• IUPAC Name: 3-(2,3,5,6-tetrafluoropyridin-4-yl)oxyphenol
• InChI: InChI=1S/C11H5F4NO2/c12-7-9(8(13)11(15)16-10(7)14)18-6-3-1-2-5(17)4-6/h1-4,17H
• InChI Key: IEODIYQWKYOUAB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)OC2=C(C(=NC(=C2F)F)F)F)O

Description

3-[(2,3,5,6-Tetrafluoropyridin-4-yl)oxy]phenol is a compound that belongs to the class of fluorinated pyridines It is characterized by the presence of a phenol group attached to a tetrafluoropyridine moiety

Preparation Methods

The synthesis of 3-[(2,3,5,6-Tetrafluoropyridin-4-yl)oxy]phenol typically involves the reaction of 2,3,5,6-tetrafluoropyridine with phenol. The reaction is carried out under basic conditions, often using a base such as potassium carbonate in a suitable solvent like tetrahydrofuran (THF). The reaction proceeds via nucleophilic aromatic substitution, where the phenolic oxygen attacks the electron-deficient carbon of the tetrafluoropyridine, resulting in the formation of the desired product .

Industrial production methods for this compound may involve similar synthetic routes but on a larger scale, with optimizations for yield and purity. The use of continuous flow reactors and automated synthesis platforms can enhance the efficiency and scalability of the production process.

Chemical Reactions Analysis

3-[(2,3,5,6-Tetrafluoropyridin-4-yl)oxy]phenol undergoes various types of chemical reactions, including:

Substitution Reactions: The compound can participate in nucleophilic aromatic substitution reactions due to the electron-withdrawing nature of the fluorine atoms on the pyridine ring. Common reagents include nucleophiles such as amines and thiols.

Oxidation Reactions: The phenol group can be oxidized to form quinones or other oxidized derivatives. Reagents such as potassium permanganate or hydrogen peroxide are typically used for these reactions.

Reduction Reactions: The compound can be reduced under specific conditions to yield reduced derivatives. Common reducing agents include sodium borohydride and lithium aluminum hydride.

The major products formed from these reactions depend on the specific reagents and conditions used. For example, nucleophilic substitution with an amine can yield an aminopyridine derivative, while oxidation of the phenol group can produce a quinone derivative .

Scientific Research Applications

3-[(2,3,5,6-Tetrafluoropyridin-4-yl)oxy]phenol has a wide range of scientific research applications:

Chemistry: It is used as a building block in organic synthesis, particularly in the synthesis of fluorinated aromatic compounds. Its unique reactivity makes it valuable for developing new synthetic methodologies.

Biology: The compound can be used in the design of bioactive molecules, including enzyme inhibitors and receptor ligands. Its fluorinated nature can enhance the metabolic stability and bioavailability of these molecules.

Medicine: Potential applications in medicinal chemistry include the development of new pharmaceuticals with improved pharmacokinetic properties. The compound’s ability to interact with biological targets can be exploited for drug discovery.

Industry: In materials science, 3-[(2,3,5,6-Tetrafluoropyridin-4-yl)oxy]phenol can be used in the development of advanced materials, such as polymers and coatings, with enhanced chemical resistance and thermal stability.

Mechanism of Action

The mechanism of action of 3-[(2,3,5,6-Tetrafluoropyridin-4-yl)oxy]phenol depends on its specific application. In biological systems, the compound may interact with molecular targets such as enzymes or receptors, modulating their activity. The presence of fluorine atoms can influence the compound’s binding affinity and selectivity for these targets. The phenol group can participate in hydrogen bonding and other interactions, contributing to the compound’s overall activity .

Comparison with Similar Compounds

3-[(2,3,5,6-Tetrafluoropyridin-4-yl)oxy]phenol can be compared with other fluorinated pyridines and phenols. Similar compounds include:

2,3,5,6-Tetrafluoropyridin-4-ol: This compound has a hydroxyl group directly attached to the pyridine ring, lacking the phenol moiety.

2,3,5,6-Tetrafluoro-4-methylpyridine: This compound features a methyl group instead of a phenol group, resulting in different chemical properties and reactivity.

2,3,5,6-Tetrafluoropyridine: The parent compound without any substituents on the pyridine ring, used as a precursor in various synthetic applications.

The uniqueness of 3-[(2,3,5,6-Tetrafluoropyridin-4-yl)oxy]phenol lies in its combination of a phenol group with a highly fluorinated pyridine ring, providing a distinct set of chemical and physical properties that can be leveraged in diverse research and industrial applications.